Cas no 1502100-85-7 ((2-bromo-3-methylphenyl)methanesulfonyl chloride)

• Product Name: (2-bromo-3-methylphenyl)methanesulfonyl chloride
• CAS No: 1502100-85-7
• MF: C₈H₈BrClO₂S
• MW: 283.569919586182
• MDL: MFCD26659721
• CID: 5243729
• PubChem ID: 83746449
• Update Time: 2026-03-08

(2-bromo-3-methylphenyl)methanesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• Benzenemethanesulfonyl chloride, 2-bromo-3-methyl-
• (2-bromo-3-methylphenyl)methanesulfonyl chloride

• MDL： MFCD26659721
• Inchi： 1S/C8H8BrClO2S/c1-6-3-2-4-7(8(6)9)5-13(10,11)12/h2-4H,5H2,1H3
• InChI Key： SEOPUJQJDIYQNF-UHFFFAOYSA-N
• SMILES： C1(CS(Cl)(=O)=O)=CC=CC(C)=C1Br

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Bromobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Bromobenzenes

Additional information on (2-bromo-3-methylphenyl)methanesulfonyl chloride

Introduction to (2-bromo-3-methylphenyl)methanesulfonyl chloride (CAS No. 1502100-85-7)

(2-bromo-3-methylphenyl)methanesulfonyl chloride) is a specialized organic compound with the chemical formula C₈H₇BrClO₂. This compound, identified by its CAS number 1502100-85-7, has garnered significant attention in the field of pharmaceutical and chemical research due to its versatile applications. As a sulfonyl chloride derivative, it serves as a crucial intermediate in the synthesis of various biologically active molecules, making it a valuable asset in drug development and material science.

The structural uniqueness of (2-bromo-3-methylphenyl)methanesulfonyl chloride lies in its aromatic ring substituted with a bromine atom at the 2-position and a methyl group at the 3-position, coupled with a methanesulfonyl chloride functional group. This specific arrangement imparts distinct reactivity patterns, enabling its use in a wide range of chemical transformations. The presence of the bromine atom enhances electrophilic aromatic substitution reactions, while the sulfonyl chloride moiety facilitates nucleophilic substitution, making it an indispensable tool for medicinal chemists.

In recent years, the demand for advanced intermediates like (2-bromo-3-methylphenyl)methanesulfonyl chloride has surged due to their role in developing novel therapeutic agents. The pharmaceutical industry has leveraged this compound to synthesize complex molecules targeting various diseases, including cancer, infectious disorders, and neurological conditions. Its incorporation into drug candidates has been instrumental in improving pharmacological properties such as bioavailability, metabolic stability, and binding affinity.

The compound's utility extends beyond pharmaceuticals into agrochemicals and specialty chemicals. Researchers have explored its potential in creating novel pesticides and herbicides by modifying its structure to enhance environmental compatibility and efficacy. Additionally, (2-bromo-3-methylphenyl)methanesulfonyl chloride has been employed in material science applications, particularly in the development of advanced polymers and coatings that exhibit improved durability and functionality.

Recent advancements in synthetic methodologies have further highlighted the importance of (2-bromo-3-methylphenyl)methanesulfonyl chloride. Innovations in catalytic processes have enabled more efficient and sustainable production methods, reducing waste and energy consumption. These improvements align with global efforts to promote green chemistry principles, ensuring that the synthesis of such intermediates becomes increasingly environmentally friendly.

The compound's reactivity also makes it a valuable candidate for exploring new synthetic pathways. For instance, cross-coupling reactions involving (2-bromo-3-methylphenyl)methanesulfonyl chloride have been utilized to construct complex molecular architectures rapidly and selectively. Such reactions are pivotal in generating libraries of compounds for high-throughput screening, accelerating the discovery of new drug candidates.

In conclusion, (2-bromo-3-methylphenyl)methanesulfonyl chloride (CAS No. 1502100-85-7) is a multifaceted compound with broad applications across multiple industries. Its unique structural features and reactivity make it an indispensable tool for researchers aiming to develop innovative solutions in pharmaceuticals, agrochemicals, and materials science. As scientific understanding progresses, the potential uses of this compound are expected to expand further, solidifying its role as a cornerstone in modern chemical research.